Cas no 1184991-15-8 (3-Keto Valproic Acid Sodium Salt)

• Product Name: 3-Keto Valproic Acid Sodium Salt
• CAS No: 1184991-15-8
• MF: C₈H₁₃NaO₃
• MW: 180.176793813705
• CID: 1061378
• PubChem ID: 45039635
• Update Time: 2025-04-20

3-Keto Valproic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Keto Valproic Acid Sodium Salt
• 2-Propyl-3-oxopentanoic Acid Sodium Salt
• 3-Keto-VPA
• 3-oxo-2-propyl-pentanoic Acid Sodium Salt
• 3-Oxodipropylacetic Acid Sodium Salt
• 3-Oxovalproic Acid Sodium Salt
• starbld0002808
• sodium;3-oxo-2-propylpentanoate
• J-003772
• SCHEMBL17061405
• 3-oxo-2propyl-pentanoic acid sodium salt
• DTXSID20662048
• AKOS006295479
• 3-KETOVALPROIC ACID SODIUM SALT
• 1184991-15-8
• Sodium 3-oxo-2-propylpentanoate

• Inchi： 1S/C8H14O3.Na/c1-3-5-6(8(10)11)7(9)4-2;/h6H,3-5H2,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： ZYNHUWISZOLICF-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CC)C(C(=O)[O-])CCC

Computed Properties

• Exact Mass: 180.07600
• Monoisotopic Mass: 180.07623855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Melting Point: >300°C (dec.)
• Solubility: Methanol (Very Slightly), Water (Slightly)
• PSA: 57.20000
• LogP: 0.13170

3-Keto Valproic Acid Sodium Salt Security Information

• Storage Condition：Hygroscopic, -20??C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives